Cas no 123102-32-9 (methyl 2-amino-6-ethylbenzoate)

methyl 2-amino-6-ethylbenzoate structure
123102-32-9 structure
Product Name:methyl 2-amino-6-ethylbenzoate
CAS No:123102-32-9
MF:C10H13NO2
MW:179.215722799301
CID:1214554
PubChem ID:18929894
Update Time:2025-04-20

methyl 2-amino-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-6-ethylbenzoate
    • benzoic acid, 2-amino-6-ethyl-, methyl ester
    • LogP
    • DTXSID70596581
    • 123102-32-9
    • Methyl2-amino-6-ethylbenzoate
    • SCHEMBL8571637
    • Inchi: 1S/C10H13NO2/c1-3-7-5-4-6-8(11)9(7)10(12)13-2/h4-6H,3,11H2,1-2H3
    • InChI Key: OMMJBWVEDDPACZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(=CC=CC=1CC)N)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.103
  • Boiling Point: 299.3°C at 760 mmHg
  • Flash Point: 155°C
  • Refractive Index: 1.55
  • PSA: 52.32
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